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Compound of Interest

Compound Name: Fludeoxyglucose F 18

Cat. No.: B008635

The proper disposal of Fludeoxyglucose F 18 (FDG F 18), a critical radiopharmaceutical in
positron emission tomography (PET), is governed by principles of radioactive decay to ensure
safety and compliance. The primary method for waste management is "decay-in-storage,"
which allows the short-lived fluorine-18 isotope to naturally decay to negligible radioactivity
levels before being discarded as regular waste.[1] This process is both efficient and effective
due to the relatively short half-life of F-18.

Key Safety and Handling Precautions:

Personnel handling FDG F 18 waste must adhere to strict safety protocols to minimize radiation
exposure. This includes the use of waterproof gloves and appropriate radiation shielding.[2][3]
[4][5][6] Waste storage areas require adequate shielding, should be secured, and monitored
weekly.[1] It is imperative to segregate radioactive waste based on the radionuclide to prevent
accidental mismanagement.[7]

Quantitative Data for F-18 Disposal

The following table summarizes the essential quantitative parameters for the safe disposal of
Fludeoxyglucose F 18.
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Parameter Value Unit Notes
Also cited as
Half-life of Fluorine-18  109.7 minutes approximately 1.83

hours.[1][5]

Corresponds to
Recommended Decay

) ~18-24 hours approximately 10 half-
Period )
lives.[1][8][9]
Radioactivity Less than 0.1% of the
Reduction after 10 >99.9% original activity
Half-lives remains.[1]

) Maximum residual
Exemption Level for

2.880 MB activity for disposal as
F-18 a Y P

regular waste.[1]

A study on waste generated from FDG F 18 production demonstrated that after 24 hours, the
residual radioactivity is negligible for both normal and anomalous production batches,
confirming the efficacy of this decay period.[3][9]

Experimental Protocol: Decay-in-Storage for FDG F
18 Waste

This protocol outlines the step-by-step procedure for the disposal of solid and liquid waste
contaminated with Fludeoxyglucose F 18 in a laboratory or clinical setting.

Materials:

Appropriately labeled radioactive waste containers with shielding

Waterproof gloves

Lab coat

Radiation survey meter (e.g., Geiger-Muller counter)
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» Logbook for radioactive waste disposal
Procedure:
o Waste Segregation:

o Collect all waste contaminated with FDG F 18 (e.g., syringes, vials, absorbent materials)
in designated, shielded containers clearly labeled with the radioactive symbol, the isotope
(F-18), and the date of collection.

o Do not mix F-18 waste with other radionuclides or with non-radioactive waste.[7]
o Decay-in-Storage:

o Store the sealed waste containers in a secure, shielded, and designated radioactive waste
storage area.

o Allow the waste to decay for a minimum of 24 hours.[8][9] This period is equivalent to
more than 10 half-lives of F-18, ensuring the radioactivity has decayed to a safe level.[1]

e Post-Decay Survey:
o After the decay period, conduct a radiation survey of the waste.

o Wearing appropriate personal protective equipment (PPE), use a calibrated radiation
survey meter to measure the radioactivity of the waste container at the surface and at a
distance of 1 meter.

o Ensure the measured activity is below the F-18 exemption level of 2.880 MBq and
indistinguishable from background radiation.[1]

» Final Disposal:

o If the survey confirms that the radioactivity is at or below background levels, the waste can
be disposed of as regular medical or non-hazardous waste.[1]

o Before disposal, obliterate or remove any radioactive material labels from the container to
prevent confusion.
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e Record Keeping:
o Maintain a detailed log of all FDG F 18 waste disposals.

o The log should include the date the waste was placed in storage, the date it was surveyed,
the survey results (including background readings), and the date of final disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Fludeoxyglucose F 18 disposal
process, from initial waste generation to final disposal.
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Caption: Workflow for the safe disposal of Fludeoxyglucose F 18 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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